Cas no 126198-74-1 (Benzyl Isononyl Phthalate)

• Product Name: Benzyl Isononyl Phthalate
• CAS No: 126198-74-1
• MF: C₂₄H₃₀O₄
• MW: 382.492607593536
• MDL: MFCD08276308
• CID: 897192
• PubChem ID: 87558130
• Update Time: 2025-10-29

Benzyl Isononyl Phthalate Chemical and Physical Properties

Names and Identifiers

• BENZYL ISONONYL PHTHALATE
• Benzyl Isononyl Phthalate (mixture of branched chain isomers)
• 2-O-benzyl 1-O-(7-methyloctyl) benzene-1,2-dicarboxylate
• Phthalic Acid Benzyl Isononyl Ester (mixture of branched chain isomers)
• Benzyl lsononyl Phthalate
• Benzyl Isononyl Phthalate Benzyl (7-methyloctyl) phthalate
• PHTHALIC ACID BENZYL ISONONYL ESTER
• Benzyl (7-methyloctyl) phthalate
• Benzyl 7-methyloctyl benzene-1,2-dicarboxylate
• BenzylIsononylPhthalate(mixtureofbranchedchainisomers)
• 1-BENZYL 2-(7-METHYLOCTYL) PHTHALATE
• 126198-74-1
• DTXSID90721439
• CS-0443570
• MFCD08276308
• AKOS025294237
• D88954
• 1,2-Benzenedicarboxylic acid, 1-isononyl 2-(phenylmethyl) ester
• IZTZLYGDXPHVQF-UHFFFAOYSA-N
• Benzyl(7-methyloctyl)phthalate
• Benzyl Isononyl Phthalate

• MDL： MFCD08276308
• Inchi： 1S/C24H30O4/c1-19(2)12-6-3-4-11-17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-20-13-7-5-8-14-20/h5,7-10,13-16,19H,3-4,6,11-12,17-18H2,1-2H3
• InChI Key： IZTZLYGDXPHVQF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 382.21400
• Monoisotopic Mass: 382.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Flash Point: 228 °C
• PSA: 52.60000
• LogP: 5.80690
• Solubility: Not determined

Benzyl Isononyl Phthalate Security Information

• Prompt：warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzyl Isononyl Phthalate

Benzyl Isononyl Phthalate (CAS No. 126198-74-1): An Overview of Its Properties, Applications, and Recent Research

Benzyl Isononyl Phthalate (CAS No. 126198-74-1) is a versatile plasticizer that has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and wide range of applications. This compound is a member of the phthalate family, known for its ability to enhance the flexibility and durability of plastics. In this comprehensive overview, we will delve into the chemical structure, physical properties, applications, and recent research developments surrounding Benzyl Isononyl Phthalate.

Chemical Structure and Physical Properties

Benzyl Isononyl Phthalate (BIP) is a diester of phthalic acid, with the molecular formula C₂₀H₂₆O₄. The compound features a benzyl group and an isononyl group attached to the phthalic acid backbone. This unique structure contributes to its excellent plasticizing properties, making it suitable for a variety of industrial applications. BIP is a colorless to slightly yellow liquid with a mild odor. It has a density of approximately 0.97 g/cm³ at 20°C and a boiling point around 350°C at atmospheric pressure. The compound is insoluble in water but highly soluble in organic solvents such as ethanol and acetone.

Applications in Industry

Benzyl Isononyl Phthalate is widely used as a plasticizer in the production of polyvinyl chloride (PVC) and other polymers. Its primary function is to improve the flexibility, elongation, and low-temperature performance of these materials. BIP is particularly favored in applications where high flexibility and low volatility are required, such as in automotive parts, flooring materials, and medical devices. Additionally, BIP's low migration rate makes it suitable for use in food packaging materials, ensuring that the plasticizers do not leach into food products.

Pharmaceutical Applications

In the pharmaceutical industry, Benzyl Isononyl Phthalate has found applications as a component in drug delivery systems. Its ability to enhance the solubility and stability of active pharmaceutical ingredients (APIs) makes it valuable in formulating sustained-release drug products. Recent studies have explored the use of BIP in transdermal patches and oral films, where it helps improve the bioavailability of drugs by enhancing their permeability through biological membranes.

Environmental Impact and Safety Considerations

The environmental impact of phthalates has been a subject of extensive research due to concerns about their potential endocrine-disrupting effects. However, studies on Benzyl Isononyl Phthalate have shown that it has a lower potential for bioaccumulation compared to other phthalates such as DEHP (Di(2-ethylhexyl) phthalate). This reduced environmental persistence makes BIP a more favorable choice for certain applications where environmental safety is a priority.

In terms of safety, BIP has been evaluated by regulatory bodies such as the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA). These agencies have concluded that BIP does not pose significant health risks when used within recommended guidelines. However, it is important for manufacturers to follow best practices for handling and disposal to minimize any potential environmental impact.

Recent Research Developments

The ongoing research on Benzyl Isononyl Phthalate continues to uncover new insights into its properties and potential applications. A recent study published in the Journal of Applied Polymer Science investigated the effect of BIP on the mechanical properties of PVC blends. The results showed that BIP significantly improved the tensile strength and elongation at break of PVC composites, making it an attractive option for high-performance materials.

In another study published in Pharmaceutical Research, researchers explored the use of BIP as a plasticizer in polymeric nanoparticles for targeted drug delivery. The study demonstrated that BIP-enhanced nanoparticles exhibited improved stability and controlled release properties, which could lead to more effective therapeutic outcomes.

Conclusion

Benzyl Isononyl Phthalate (CAS No. 126198-74-1) is a versatile compound with a wide range of applications in both industrial and pharmaceutical settings. Its unique chemical structure provides excellent plasticizing properties, making it suitable for use in various materials such as PVC, automotive parts, flooring materials, and medical devices. Recent research has further expanded its potential uses in drug delivery systems and high-performance materials. As ongoing studies continue to explore new applications and improve our understanding of its properties, BIP remains an important compound in the chemical and pharmaceutical industries.